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Compound of Interest

Compound Name:
Benzyl 2-amino-4-

hydroxybutanoate

Cat. No.: B12280844 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Benzyl 2-amino-4-hydroxybutanoate is an amino acid ester of significant interest in organic

synthesis, particularly as an intermediate in the preparation of peptides and other

pharmacologically active molecules.[1] Its solubility in various organic solvents is a critical

parameter for its purification, reaction setup, and formulation. This technical guide provides an

overview of the known solubility characteristics of Benzyl 2-amino-4-hydroxybutanoate,

details a general experimental protocol for solubility determination, and outlines a common

synthetic route.

Physicochemical Properties
A summary of the key physicochemical properties of Benzyl 2-amino-4-hydroxybutanoate is

provided in the table below.
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Property Value Source

Molecular Formula C₁₁H₁₅NO₃ [1]

Molecular Weight 209.24 g/mol [1]

IUPAC Name
Benzyl 2-amino-4-

hydroxybutanoate

Canonical SMILES
C1=CC=C(C=C1)COC(=O)C(

CCO)N

InChI Key
PIICDTONQLAGTM-

UHFFFAOYSA-N

Solubility Data
Qualitative solubility information for Benzyl 2-amino-4-hydroxybutanoate has been reported.

The compound is described as being soluble in organic solvents such as dichloromethane and

methanol.[1] Conversely, it is suggested to have limited solubility in water, which is attributed to

the hydrophobic nature of the benzyl group.[1]

Despite a thorough review of available scientific literature, patents, and chemical databases, no

quantitative solubility data (e.g., in g/100 mL or mol/L) for Benzyl 2-amino-4-
hydroxybutanoate in common organic solvents was found. The following table summarizes

the available qualitative information.

Solvent Solubility Temperature (°C) Pressure (atm)

Dichloromethane Soluble Not Reported Not Reported

Methanol Soluble Not Reported Not Reported

Water Limited Not Reported Not Reported

Given the absence of quantitative data, researchers are encouraged to determine the solubility

of Benzyl 2-amino-4-hydroxybutanoate in their specific solvent systems of interest using

standard experimental protocols.
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Experimental Protocol for Solubility Determination
The following is a general experimental protocol for the gravimetric determination of the

solubility of Benzyl 2-amino-4-hydroxybutanoate in an organic solvent. This method is based

on standard procedures for determining the solubility of amino acids and their derivatives.

Objective: To determine the saturation solubility of Benzyl 2-amino-4-hydroxybutanoate in a

selected organic solvent at a specific temperature.

Materials:

Benzyl 2-amino-4-hydroxybutanoate (solid, high purity)

Selected organic solvent (e.g., methanol, dichloromethane, analytical grade)

Thermostatic shaker or water bath

Centrifuge

Analytical balance (± 0.0001 g)

Vials with screw caps

Pipettes and syringes

Filter (e.g., 0.2 µm PTFE syringe filter)

Drying oven or vacuum desiccator

Methodology:

Preparation of Saturated Solution:

Add an excess amount of solid Benzyl 2-amino-4-hydroxybutanoate to a series of vials.

Add a known volume of the selected organic solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.
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Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

Allow the mixture to equilibrate for a sufficient period (e.g., 24-72 hours) to ensure

saturation is reached. The equilibration time should be determined empirically.

Sample Collection and Filtration:

After equilibration, stop the agitation and allow the solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to

prevent precipitation.

Immediately filter the supernatant through a syringe filter into a pre-weighed vial. This step

is crucial to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Determine the mass of the filtered solution.

Evaporate the solvent from the vial using a gentle stream of nitrogen, a rotary evaporator,

or by placing it in a drying oven at a temperature below the decomposition point of the

compound.

Once the solvent is completely removed, place the vial in a vacuum desiccator to ensure

all residual solvent is removed.

Weigh the vial containing the dried solute.

Calculation of Solubility:

The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = (Mass of dried solute / Volume of supernatant collected) x 100

Workflow for Solubility Determination:
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Caption: Experimental workflow for determining the solubility of a compound.
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Synthesis of Benzyl 2-amino-4-hydroxybutanoate
A common method for the synthesis of Benzyl 2-amino-4-hydroxybutanoate involves the

protection of the amino group of 2-amino-4-hydroxybutanoic acid, followed by esterification with

benzyl alcohol.[1] The tert-butoxycarbonyl (Boc) group is a frequently used protecting group for

the amine functionality.[1]

General Synthetic Pathway:

Starting Materials

Reaction Steps

Products

2-Amino-4-hydroxybutanoic acid

1. Amine Protection

Di-tert-butyl dicarbonate (Boc)₂O Benzyl alcohol

2. Esterification

Boc-protected amino acid Benzyl 2-amino-4-hydroxybutanoate

Click to download full resolution via product page

Caption: A general synthetic pathway for Benzyl 2-amino-4-hydroxybutanoate.

Conclusion
While Benzyl 2-amino-4-hydroxybutanoate is qualitatively known to be soluble in common

organic solvents like dichloromethane and methanol, there is a notable absence of quantitative

solubility data in the public domain. This guide provides a detailed, generalized experimental

protocol to enable researchers to determine this critical parameter for their specific needs.

Understanding the solubility of this compound is essential for its effective use in research and

development, particularly in the fields of peptide synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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